Cas no 1253577-76-2 (2-fluoro-5-methoxypyridine-3-boronic acid)

2-Fluoro-5-methoxypyridine-3-boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions for the synthesis of biaryl compounds. Its fluorine and methoxy substituents enhance reactivity and selectivity, making it valuable in pharmaceutical and agrochemical research. The boronic acid group facilitates efficient coupling with aryl halides under mild conditions, while the electron-withdrawing fluorine and electron-donating methoxy groups influence the electronic properties of the resulting products. This compound exhibits good stability under standard handling conditions and is compatible with a range of solvents and catalysts. Its structural features make it particularly useful for constructing complex heterocyclic frameworks in medicinal chemistry applications.

2-fluoro-5-methoxypyridine-3-boronic acid structure

1253577-76-2 structure

Product Name:2-fluoro-5-methoxypyridine-3-boronic acid

CAS No:1253577-76-2

MF:C₆H₇BFNO₃

MW:170.934085130692

MDL:MFCD16611243

CID:1083447

PubChem ID:57497335

Update Time:2025-06-13

2-fluoro-5-methoxypyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

- (2-Fluoro-5-methoxypyridin-3-yl)boronic acid
- 2-Fluoro-5-methoxypyridine-3-boronic acid
- (2-FLUORO-5-METHOXY-3-PYRIDYL)BORONIC ACID
- DB-344585
- Boronic acid, B-(2-fluoro-5-methoxy-3-pyridinyl)-
- 1253577-76-2
- D71648
- SCHEMBL116093
- AKOS016016399
- MFCD16611243
- GUGFLRVPERPDJR-UHFFFAOYSA-N
- CS-0189887
- 2-FLUORO-5-METHOXYPYRIDIN-3-YLBORONIC ACID
- (2-Fluoro-5-methoxypyridin-3-yl)boronicacid
- 2-fluoro-5-methoxypyridine-3-boronic acid
- MDL： MFCD16611243
- Inchi： 1S/C6H7BFNO3/c1-12-4-2-5(7(10)11)6(8)9-3-4/h2-3,10-11H,1H3
- InChI Key： GUGFLRVPERPDJR-UHFFFAOYSA-N
- SMILES： FC1C(B(O)O)=CC(=CN=1)OC

Computed Properties

Exact Mass: 171.0503014g/mol
Monoisotopic Mass: 171.0503014g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 62.6Å²

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